Cas no 240115-95-1 (4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one)

4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one structure
240115-95-1 structure
Product Name:4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
CAS No:240115-95-1
MF:
MW:
CID:4642505
Update Time:2025-07-15

4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-[(MORPHOLINOAMINO)METHYLENE]-5-(TRIFLUOROMETHYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
    • 4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M140680-25mg
4-[(Morpholinoamino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
240115-95-1
25mg
$ 230.00 2022-06-04
TRC
M140680-50mg
4-[(Morpholinoamino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
240115-95-1
50mg
$ 380.00 2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615625-1mg
(E)-4-((morpholinoimino)methyl)-5-(trifluoromethyl)-1,2-dihydro-3H-pyrazol-3-one
240115-95-1 98%
1mg
¥535 2023-04-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615625-5mg
(E)-4-((morpholinoimino)methyl)-5-(trifluoromethyl)-1,2-dihydro-3H-pyrazol-3-one
240115-95-1 98%
5mg
¥661 2023-04-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615625-10mg
(E)-4-((morpholinoimino)methyl)-5-(trifluoromethyl)-1,2-dihydro-3H-pyrazol-3-one
240115-95-1 98%
10mg
¥800 2023-04-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00853826-1g
4-{[(morpholin-4-yl)amino]methylidene}-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
240115-95-1 95%
1g
¥4193.0 2023-03-20
A2B Chem LLC
AI69085-1mg
4-{[(morpholin-4-yl)amino]methylidene}-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
240115-95-1 >95%
1mg
$201.00 2024-04-20
A2B Chem LLC
AI69085-5mg
4-{[(morpholin-4-yl)amino]methylidene}-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
240115-95-1 >95%
5mg
$214.00 2024-04-20
A2B Chem LLC
AI69085-10mg
4-{[(morpholin-4-yl)amino]methylidene}-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
240115-95-1 >95%
10mg
$240.00 2024-04-20
A2B Chem LLC
AI69085-500mg
4-{[(morpholin-4-yl)amino]methylidene}-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
240115-95-1 >95%
500mg
$720.00 2024-04-20

Additional information on 4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

Introduction to 4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one (CAS No. 240115-95-1)

4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 240115-95-1, belongs to the pyrazole class of molecules, which are well-known for their broad spectrum of pharmacological properties. The presence of a morpholinoamino substituent and a trifluoromethyl group in its molecular framework imparts distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The structural motif of 4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one incorporates several key functional groups that are often exploited in medicinal chemistry. The morpholinoamino moiety, characterized by its nitrogen-rich structure, is known to enhance solubility and metabolic stability, while the trifluoromethyl group is frequently employed to improve binding affinity and metabolic resistance. These features collectively contribute to the compound's potential as an intermediate in the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the trifluoromethyl group can modulate the electronic properties of adjacent atoms, thereby influencing receptor binding affinity. Additionally, the morpholinoamino substituent may engage in hydrogen bonding interactions with polar residues in protein active sites, suggesting its role as a key pharmacophore in drug design.

In the context of contemporary pharmaceutical research, 4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one has been explored for its potential applications in addressing various therapeutic challenges. For instance, preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The pyrazole core is particularly relevant in this regard, as it is a common scaffold in molecules targeting inflammatory cytokines and signaling cascades.

The synthesis of 4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the morpholinoamino group typically involves nucleophilic substitution reactions, while the incorporation of the trifluoromethyl moiety often relies on metal-catalyzed cross-coupling or direct fluorination techniques. These synthetic strategies highlight the compound's complexity and the expertise required for its production.

From a biochemical perspective, the interactions between 4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one and biological targets can be modulated by subtle changes in its molecular structure. The balance between hydrophobicity and hydrophilicity, influenced by the presence of polar functional groups such as the morpholinoamino moiety, plays a crucial role in determining its pharmacokinetic profile. Furthermore, the electronic distribution across the molecule, influenced by the electron-withdrawing nature of the trifluoromethyl group, can affect its binding affinity to biological receptors.

Current research efforts are focused on optimizing synthetic routes to enhance scalability and cost-efficiency for potential industrial applications. Advances in green chemistry principles have also prompted investigations into sustainable methodologies for producing this compound without compromising on yield or purity. Such developments are essential for ensuring that promising candidates like 4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one can be translated from laboratory research into viable therapeutic options.

The future prospects of this compound are further illuminated by ongoing preclinical studies that aim to elucidate its mechanism of action and therapeutic potential. By integrating experimental data with computational modeling, researchers can gain insights into how modifications to its structure may enhance its efficacy or reduce side effects. This interdisciplinary approach underscores the importance of collaboration between synthetic chemists, biochemists, and pharmacologists in advancing drug discovery initiatives.

In conclusion, 4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one (CAS No. 240115-95-1) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups and promising biological activities make it a valuable asset in pharmaceutical research. As our understanding of molecular interactions continues to evolve, 4-(Morpholinoamino)methylene-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one is poised to contribute significantly to future advancements in drug design and development.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd